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Compound of Interest

Compound Name: 3-Chloropivalic acid

Cat. No.: B1584431 Get Quote

An In-Depth Technical Guide to 3-Chloropivalic Acid

Introduction
3-Chloropivalic acid, also known by its systematic name 3-chloro-2,2-dimethylpropanoic acid,

is a halogenated carboxylic acid.[1][2][3] Its unique structure, featuring a quaternary carbon

center adjacent to a chloromethyl group, imparts specific reactivity that makes it a valuable

intermediate in various chemical syntheses.[1] This guide provides a comprehensive overview

of its properties, synthesis, applications, and safety protocols, tailored for professionals in

chemical research and drug development. The Chemical Abstracts Service (CAS) has

assigned the number 13511-38-1 to this compound.[1][2][4][5]

Physicochemical and Spectroscopic Properties
3-Chloropivalic acid is a white to off-white crystalline solid at room temperature.[4][6] Its

branched alkyl structure limits its solubility in water, but it is soluble in many organic solvents.[1]

The presence of both a reactive chlorine atom and a carboxylic acid functional group makes it

a versatile building block in organic synthesis.[1]

Table 1: Key Physicochemical Properties of 3-Chloropivalic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1584431?utm_src=pdf-interest
https://www.benchchem.com/product/b1584431?utm_src=pdf-body
https://www.benchchem.com/product/b1584431?utm_src=pdf-body
https://cymitquimica.com/cas/13511-38-1/
https://www.chemscene.com/product/13511-38-1.html
https://www.aifchem.com/product-ACRQBH852
https://cymitquimica.com/cas/13511-38-1/
https://cymitquimica.com/cas/13511-38-1/
https://www.chemscene.com/product/13511-38-1.html
https://www.tcichemicals.com/US/en/p/C1554
https://www.sigmaaldrich.com/US/en/product/aldrich/c68539
https://www.benchchem.com/product/b1584431?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/C1554
https://www.guidechem.com/encyclopedia/3-chloro-2-2-dimethylpropionic-dic372170.html
https://cymitquimica.com/cas/13511-38-1/
https://cymitquimica.com/cas/13511-38-1/
https://www.benchchem.com/product/b1584431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 13511-38-1 [2][4][5]

Molecular Formula C₅H₉ClO₂ [1][2][4][5]

Molecular Weight 136.58 g/mol [2][4][5]

Appearance
White to almost white powder

or lump
[4][6]

Melting Point 42-45 °C [4][7]

Boiling Point 131 °C at 30 mmHg [8]

Synonyms
3-Chloro-2,2-dimethylpropionic

acid, β-Chloropivalic acid
[1][4][5][7]

SMILES CC(C)(CCl)C(O)=O [5]

InChI Key
YBJGQSNSAWZZHL-

UHFFFAOYSA-N
[1][5]

Spectroscopic Data
The structural identity of 3-Chloropivalic acid is routinely confirmed by spectroscopic

methods.

¹H NMR: The proton nuclear magnetic resonance spectrum typically shows a singlet for the

two equivalent methyl groups, a singlet for the chloromethyl (-CH₂Cl) protons, and a broad

singlet for the acidic proton of the carboxyl group.[9]

¹³C NMR: The carbon NMR spectrum will display distinct signals for the quaternary carbon,

the two equivalent methyl carbons, the chloromethyl carbon, and the carbonyl carbon of the

acid.

IR Spectroscopy: The infrared spectrum is characterized by a strong, broad absorption band

for the O-H stretch of the carboxylic acid and a sharp, strong absorption for the C=O

carbonyl stretch.
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Synthesis and Reactivity
Manufacturing Process
The primary industrial synthesis of 3-chloropivalic acid involves the direct chlorination of

pivalic acid (2,2-dimethylpropanoic acid).[6] This reaction is typically a free-radical substitution

initiated by UV light or a chemical initiator. The process requires careful control of reaction

conditions to favor monochlorination and minimize the formation of dichlorinated byproducts.

Pivalic Acid

Controlled Reaction
VesselChlorine (Cl₂)

UV Light or
Radical Initiator

Crude Product Mixture
(Mono- & Di-chloro acids)

Purification
(e.g., Distillation)

3-Chloropivalic Acid
(>98% Purity)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Chloropivalic acid.

Experimental Protocol: Chlorination of Pivalic Acid
This protocol is a generalized representation and should be adapted and optimized based on

laboratory safety standards and equipment.

Setup: Charge a suitable reactor, equipped with a stirrer, thermometer, gas inlet, and a reflux

condenser connected to a scrubber, with pivalic acid.

Initiation: Begin stirring and heat the pivalic acid to the desired reaction temperature (e.g.,

100-115°C).[10] Initiate the reaction using a UV lamp or by adding a radical initiator.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1584431?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-chloro-2-2-dimethylpropionic-dic372170.html
https://www.benchchem.com/product/b1584431?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584431?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-the-synthesis-method-o-id134668.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorination: Introduce chlorine gas at a controlled rate below the surface of the molten

pivalic acid.[10] Monitor the reaction progress using an appropriate analytical method, such

as Gas Chromatography (GC), to track the conversion of the starting material and the

formation of the desired product.

Work-up: Once the desired conversion is achieved, stop the chlorine flow and the initiator.

Purge the system with an inert gas (e.g., nitrogen) to remove residual chlorine and HCl.

Purification: The crude product mixture is then purified, typically by fractional distillation

under reduced pressure, to separate the 3-chloropivalic acid from unreacted starting

material and any over-chlorinated byproducts.

Chemical Reactivity
The reactivity of 3-chloropivalic acid is dominated by its two functional groups:

Carboxylic Acid Group: It undergoes typical reactions of carboxylic acids, such as

esterification, conversion to acid chlorides (e.g., 3-chloropivaloyl chloride), and amide

formation.[7][10]

Primary Alkyl Chloride: The chlorine atom can be displaced by various nucleophiles in Sₙ2

reactions, allowing for the introduction of different functional groups at the C3 position.

Applications in Drug Development and
Agrochemicals
3-Chloropivalic acid is not typically used as an active ingredient itself but serves as a crucial

structural motif or intermediate in the synthesis of more complex molecules.[1]

Building Block in Synthesis
Its bifunctional nature allows it to act as a linker or to introduce a dimethylated carbon center

with an adjacent functionalizable handle. This is particularly useful in medicinal chemistry for

creating sterically hindered groups that can enhance metabolic stability or modulate binding

affinity to biological targets.

Pharmaceutical and Agrochemical Intermediates
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A significant application is in the production of its corresponding acid chloride, 3-chloropivaloyl

chloride.[10] This more reactive derivative is a key intermediate in the synthesis of various

commercial products.[10] For instance, it is a precursor for the synthesis of isoxadifen-ethyl, a

safener used in agriculture to protect crops from the phytotoxic effects of certain herbicides.[10]

The use of chlorine-containing building blocks is widespread in pharmaceuticals, contributing to

drugs for treating a vast array of diseases.[11]

Intermediate Synthesis

Final Product Assembly

3-Chloropivalic Acid
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Click to download full resolution via product page

Caption: Role of 3-Chloropivalic acid as a precursor in synthesis.

Safety and Handling
3-Chloropivalic acid is a corrosive substance that can cause severe skin burns and serious

eye damage.[4] It may also be corrosive to metals.[4] Therefore, strict adherence to safety

protocols is mandatory when handling this chemical.

Table 2: GHS Hazard and Precautionary Information
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Category Code Description

Pictogram GHS05 (Corrosion)

Signal Word Danger

Hazard Statements H290 May be corrosive to metals.[4]

H314
Causes severe skin burns and

eye damage.[4]

Precautionary Statements P260
Do not breathe dusts or mists.

[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[4]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

P310
Immediately call a POISON

CENTER/doctor.[4]

P406

Store in a corrosive resistant

container with a resistant inner

liner.[4]

Handling and Storage
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Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[12] Eyewash stations and safety showers must be readily available.[12]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat or apron,

and chemical safety goggles or a face shield.[4][12]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong bases and oxidizing agents.[12] Keep containers tightly closed and store in a

designated corrosives area.[4][12]

Conclusion
3-Chloropivalic acid (CAS No. 13511-38-1) is a key chemical intermediate with a well-defined

property profile. Its value to the pharmaceutical and agrochemical industries lies in its utility as

a versatile building block for constructing complex molecules. While its corrosive nature

demands careful handling, its straightforward synthesis and predictable reactivity ensure its

continued importance in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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